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Compound of Interest

Compound Name: LP-922056

Cat. No.: B608646 Get Quote

Essential Safety and Handling Guide for LP-
922056
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling LP-922056. It includes detailed

personal protective equipment (PPE) requirements, operational plans for safe handling, and

compliant disposal procedures.

Properties of LP-922056
A summary of the key quantitative data for LP-922056 is provided in the table below for easy

reference.
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Property Value Source

Molecular Weight 300.78 g/mol [1]

Formula C₁₁H₉ClN₂O₂S₂ [1]

CAS Number 1365060-22-5 [1]

Purity ≥98% (HPLC)

Appearance White to beige powder [2]

Storage Temperature -20°C

Solubility in DMSO 2 mg/mL [2]

Personal Protective Equipment (PPE) for Handling
LP-922056
While LP-922056 does not meet the classification criteria for hazardous substances according

to EC Directives, its chemical, physical, and toxicological properties have not been fully

investigated.[1] Therefore, adherence to standard laboratory safety protocols and the use of

appropriate personal protective equipment are crucial to minimize exposure risk.

Core PPE Requirements:

Eye Protection: Wear safety glasses with side shields or goggles.[3]

Hand Protection: Use appropriate chemical-resistant gloves (minimum standard BS EN

374:2003). Inspect gloves for integrity before each use.[1]

Body Protection: Wear a laboratory coat or other protective clothing to prevent skin contact.

[3]

Respiratory Protection: Handle LP-922056 in a chemical fume hood to avoid inhalation.[1] If

a fume hood is not available or if there is a risk of exceeding exposure limits or experiencing

irritation, NIOSH/MSHA-approved respiratory protection should be used.[3]
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The following diagram illustrates the decision-making process for selecting the appropriate

level of PPE.

PPE Selection for LP-922056 Handling
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PPE Selection Workflow for LP-922056.

Experimental Protocol: General Handling and
Solution Preparation
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The following protocol outlines a general procedure for safely handling LP-922056 and

preparing stock solutions.

Materials:

LP-922056 powder

Dimethyl sulfoxide (DMSO)

Appropriate vials and containers

Calibrated balance

Vortex mixer

Personal Protective Equipment (as specified above)

Procedure:

Preparation: Before handling the compound, ensure you are wearing the required PPE and

that the chemical fume hood is functioning correctly.

Weighing: Tare a suitable vial on a calibrated balance within the chemical fume hood.

Carefully weigh the desired amount of LP-922056 powder into the vial. Avoid generating

dust.

Solubilization: Add the required volume of DMSO to the vial to achieve the desired

concentration. LP-922056 is soluble in DMSO at 2 mg/mL.[2]

Mixing: Securely cap the vial and vortex until the powder is completely dissolved.

Storage: Store the stock solution at -20°C for short-term storage or as recommended by the

manufacturer for long-term stability.

Disposal Plan for LP-922056 Waste
All waste containing LP-922056, including empty containers, contaminated labware (e.g.,

pipette tips, vials), and unused solutions, should be treated as chemical waste.
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Disposal Steps:

Segregation: Do not mix LP-922056 waste with other waste streams.

Collection: Collect all solid and liquid waste in a designated, properly labeled, and sealed

hazardous waste container.

Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name "LP-922056".

Storage: Store the waste container in a designated satellite accumulation area.

Disposal: Arrange for pickup and disposal through your institution's Environmental Health

and Safety (EHS) department. Follow all local, state, and federal regulations for hazardous

waste disposal.

The following diagram outlines the disposal workflow for LP-922056 waste.
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Disposal Plan for LP-922056 Waste
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LP-922056 Waste Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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